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Compound Name:
3-(N-Acetyl-N-

ethylamino)pyrrolidine

Cat. No.: B057440 Get Quote

An in-depth literature review reveals that specific technical data on 3-(N-Acetyl-N-
ethylamino)pyrrolidine is sparse in publicly accessible scientific literature. The compound,

identified by CAS Number 115445-29-9, is primarily documented as a chemical intermediate in

commercial supplier databases.[1][2][3][4] While its utility in pharmaceutical development,

particularly for analgesics and anti-inflammatory drugs, and in neuroscience research is

generally mentioned, detailed experimental protocols, quantitative biological data, and specific

signaling pathways associated with it are not readily available.[1][2]

Chemical Properties and Synthesis
3-(N-Acetyl-N-ethylamino)pyrrolidine, also known as N-ethyl-N-(pyrrolidin-3-yl)acetamide, is

a pyrrolidine derivative with the molecular formula C₈H₁₆N₂O and a molecular weight of 156.23

g/mol .[3] General information from chemical suppliers indicates it is a liquid at room

temperature.

While specific, detailed experimental protocols for the synthesis of 3-(N-Acetyl-N-
ethylamino)pyrrolidine are not published in peer-reviewed journals, a general synthetic

approach can be conceptualized based on standard organic chemistry principles. The

synthesis would likely involve the N-acylation and N-alkylation of a 3-aminopyrrolidine

precursor.

A plausible synthetic workflow is outlined below:
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A potential synthetic workflow for 3-(N-Acetyl-N-ethylamino)pyrrolidine.

Biological Activity and Applications
The primary application of 3-(N-Acetyl-N-ethylamino)pyrrolidine appears to be as a building

block in the synthesis of more complex, biologically active molecules.[1] Its favorable safety

profile and compatibility with various reagents make it a useful component in medicinal

chemistry research.[1][2] The pyrrolidine scaffold is a common feature in many FDA-approved

drugs and is known to be a versatile scaffold for exploring new biologically active compounds.
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While no specific biological data for 3-(N-Acetyl-N-ethylamino)pyrrolidine has been found,

the broader class of pyrrolidine derivatives has been investigated for a wide range of

therapeutic applications, including as antidiabetic agents and for the treatment of central

nervous system disorders. For instance, various substituted pyrrolidine derivatives have shown

activity as anticonvulsants.

Due to the absence of specific biological data for the title compound, a logical workflow for its

potential investigation in a drug discovery context is presented below. This workflow illustrates

the typical progression from a synthetic intermediate to a potential drug candidate.
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A generalized workflow for the evaluation of a synthetic compound in drug discovery.
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Quantitative Data
A comprehensive search of scientific databases and patent literature did not yield any specific

quantitative biological data for 3-(N-Acetyl-N-ethylamino)pyrrolidine. The following table

summarizes the lack of available information for key parameters.

Data Type Value Source

IC₅₀ Not Available -

EC₅₀ Not Available -

Kᵢ Not Available -

LD₅₀ Not Available -

Pharmacokinetic Data Not Available -

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of 3-(N-Acetyl-N-
ethylamino)pyrrolidine are not available in the public domain. Research on this specific

compound appears to be proprietary or has not been published.

In conclusion, 3-(N-Acetyl-N-ethylamino)pyrrolidine is a known chemical compound,

primarily utilized as a synthetic intermediate in the pharmaceutical industry. While its general

area of application is suggested, there is a notable absence of detailed, publicly available

technical information regarding its synthesis, specific biological activities, and associated

mechanisms of action. Further research and publication would be necessary to fully

characterize this molecule and its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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